1-[2-(dimethylamino)ethyl]-5-(3-ethoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one
CAS No.:
Cat. No.: VC16280397
Molecular Formula: C22H26N2O5
Molecular Weight: 398.5 g/mol
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Specification
| Molecular Formula | C22H26N2O5 |
|---|---|
| Molecular Weight | 398.5 g/mol |
| IUPAC Name | 1-[2-(dimethylamino)ethyl]-2-(3-ethoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C22H26N2O5/c1-5-28-16-8-6-7-15(13-16)19-18(20(25)17-10-9-14(2)29-17)21(26)22(27)24(19)12-11-23(3)4/h6-10,13,19,26H,5,11-12H2,1-4H3 |
| Standard InChI Key | VCAMLOKOLVCOOZ-UHFFFAOYSA-N |
| Canonical SMILES | CCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC=C(O3)C |
Introduction
The compound 1-[2-(dimethylamino)ethyl]-5-(3-ethoxyphenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-2,5-dihydro-1H-pyrrol-2-one is a complex organic molecule featuring a pyrrolone backbone with various functional groups attached. This compound belongs to the class of pyrrolones, which are known for their diverse biological activities and applications in pharmaceuticals and organic synthesis.
Synthesis and Preparation
The synthesis of such compounds typically involves multi-step reactions starting from simpler pyrrole derivatives. The process may include condensation reactions to form the pyrrolone ring, followed by selective substitution reactions to introduce the various functional groups.
Related Compounds
Related compounds, such as 1-[2-(dimethylamino)ethyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-2,5-dihydro-1H-pyrrol-2-one (CID 3148672) and 2-(4-{1-[2-(dimethylamino)ethyl]-4-hydroxy-3-(5-methylfuran-2-carbonyl)-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}phenoxy)acetamide (CID 3471459), share similar structural features and may exhibit comparable properties .
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